Cas no 1506504-99-9 (3-amino-1-(2-methylpyridin-4-yl)propan-1-one)

• Product Name: 3-amino-1-(2-methylpyridin-4-yl)propan-1-one
• CAS No: 1506504-99-9
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• CID: 6203524
• PubChem ID: 82596602
• Update Time: 2025-06-10

3-amino-1-(2-methylpyridin-4-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(2-methylpyridin-4-yl)propan-1-one
• EN300-1764357
• 1506504-99-9

• Inchi： 1S/C9H12N2O/c1-7-6-8(3-5-11-7)9(12)2-4-10/h3,5-6H,2,4,10H2,1H3
• InChI Key： DKBWPWLVQSCLSM-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN=C(C)C=1)CCN

Computed Properties

• Exact Mass: 164.094963011g/mol
• Monoisotopic Mass: 164.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 56Ų

Additional information on 3-amino-1-(2-methylpyridin-4-yl)propan-1-one

Introduction to 3-amino-1-(2-methylpyridin-4-yl)propan-1-one (CAS No. 1506504-99-9)

3-amino-1-(2-methylpyridin-4-yl)propan-1-one is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1506504-99-9, has garnered attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a combination of an amine group, a propanone backbone, and a 2-methylpyridine substituent, which collectively contribute to its distinct chemical properties and reactivity.

The synthesis of 3-amino-1-(2-methylpyridin-4-yl)propan-1-one involves meticulous chemical transformations that highlight the ingenuity of modern organic synthesis techniques. The presence of the 2-methylpyridine moiety in the molecule imparts a certain level of electronic richness, making it a valuable intermediate in the construction of more complex pharmacophores. This feature is particularly relevant in the context of developing novel therapeutic agents that target specific biological pathways.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse biological activities. The 2-methylpyridine component in 3-amino-1-(2-methylpyridin-4-yl)propan-1-one is no exception, as it has been implicated in various pharmacological contexts. Studies have demonstrated that derivatives of this scaffold exhibit properties that make them suitable for applications ranging from antimicrobial to anti-inflammatory agents. The amine group further enhances the compound's versatility, allowing for further functionalization and derivatization to tailor its biological profile.

One of the most compelling aspects of 3-amino-1-(2-methylpyridin-4-yl)propan-1-one is its potential role as a building block in the synthesis of more complex molecules. The combination of the propanone core and the pyridine ring provides a scaffold that can be modified in numerous ways to achieve specific pharmacological outcomes. This flexibility is particularly valuable in drug discovery pipelines, where rapid and efficient synthesis of analogues is often required to optimize potency and selectivity.

The compound's relevance extends beyond its structural features; it also holds promise in terms of its synthetic utility. Researchers have leveraged the reactivity of 3-amino-1-(2-methylpyridin-4-yl)propan-1-one to develop novel synthetic routes that could be applied to other related compounds. These methodologies often involve transition metal-catalyzed reactions, which have become increasingly popular due to their efficiency and scalability. The ability to efficiently construct complex molecules from simpler precursors like this one is a testament to the advancements in synthetic organic chemistry.

Recent studies have also explored the computational modeling of 3-amino-1-(2-methylpyridin-4-yl)propan-1-one, aiming to predict its interactions with biological targets. Such computational approaches are instrumental in guiding experimental design and optimizing lead compounds for clinical development. By integrating experimental data with computational insights, researchers can gain a deeper understanding of how this compound might behave within biological systems, thereby accelerating the drug discovery process.

The pharmacological potential of 3-amino-1-(2-methylpyridin-4-yl)propan-1-one has not gone unnoticed by academic and industrial researchers. Several groups have reported on derivatives of this compound that exhibit promising activities against various disease-related targets. For instance, modifications to the pyridine ring have been shown to modulate receptor binding affinities, while alterations to the amine group can influence metabolic stability. These findings underscore the importance of structure-function relationships in medicinal chemistry.

In conclusion, 3-amino-1-(2-methylpyridin-4-yl)propan-1-one (CAS No. 1506504-99-9) represents a fascinating subject of study within pharmaceutical chemistry. Its unique structural features, synthetic accessibility, and pharmacological potential make it a valuable asset in both academic research and industrial drug development. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a crucial role in shaping the future of medicine.